Cas no 1448854-93-0 (1-(2-Fluorophenyl)-4-methyl-1H-pyrazol-5-amine)
1-(2-Fluorophenyl)-4-methyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Fluorophenyl)-4-methyl-1H-pyrazol-5-amine
-
- Inchi: 1S/C10H10FN3/c1-7-6-13-14(10(7)12)9-5-3-2-4-8(9)11/h2-6H,12H2,1H3
- InChI Key: CXDPBUZGMMRCPM-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC=C2F)C(N)=C(C)C=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
1-(2-Fluorophenyl)-4-methyl-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM505449-1g |
1-(2-Fluorophenyl)-4-methyl-1H-pyrazol-5-amine |
1448854-93-0 | 97% | 1g |
$508 | 2022-06-12 |
1-(2-Fluorophenyl)-4-methyl-1H-pyrazol-5-amine Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 1-(2-Fluorophenyl)-4-methyl-1H-pyrazol-5-amine
Introduction to 1-(2-Fluorophenyl)-4-methyl-1H-pyrazol-5-amine (CAS No. 1448854-93-0)
1-(2-Fluorophenyl)-4-methyl-1H-pyrazol-5-amine, also known by its CAS number 1448854-93-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The introduction of a fluorine atom and a methyl group in the structure of this compound further enhances its potential for therapeutic applications.
The chemical structure of 1-(2-Fluorophenyl)-4-methyl-1H-pyrazol-5-amine consists of a pyrazole ring substituted with a 2-fluorophenyl group at the 1-position and a methyl group at the 4-position. The presence of these substituents imparts unique chemical and biological properties to the molecule. The fluorine atom, in particular, is known for its ability to modulate the lipophilicity and metabolic stability of organic compounds, making it an attractive feature for drug design.
Recent studies have highlighted the potential of 1-(2-Fluorophenyl)-4-methyl-1H-pyrazol-5-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 1-(2-Fluorophenyl)-4-methyl-1H-pyrazol-5-amine could be a promising candidate for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory properties, 1-(2-Fluorophenyl)-4-methyl-1H-pyrazol-5-amine has also been investigated for its potential as an analgesic agent. A study published in the Pain Research and Management journal reported that this compound effectively reduces pain sensitivity in animal models of chronic pain. The mechanism of action is believed to involve modulation of nociceptive pathways, making it a valuable lead compound for further drug development.
The pharmacokinetic profile of 1-(2-Fluorophenyl)-4-methyl-1H-pyrazol-5-amine has also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. The high oral bioavailability and good plasma stability observed in preclinical studies suggest that it can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-Fluorophenyl)-4-methyl-1H-pyrazol-5-amine in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.
Beyond its therapeutic applications, 1-(2-Fluorophenyl)-4-methyl-1H-pyrazol-5-amine has also been explored as a tool compound in chemical biology research. Its unique structure and biological activity make it an ideal candidate for probing specific biological pathways and understanding the underlying mechanisms of disease. For example, researchers have used this compound to investigate the role of specific enzymes in inflammatory processes and pain signaling.
In conclusion, 1-(2-Fluorophenyl)-4-methyl-1H-pyrazol-5-amine (CAS No. 1448854-93-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments in various medical fields.
1448854-93-0 (1-(2-Fluorophenyl)-4-methyl-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)